Cas no 1353977-18-0 (2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester)

• Product Name: 2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester
• CAS No: 1353977-18-0
• MF: C₁₄H₂₅ClN₂O₃
• MW: 304.812903165817
• CID: 2156437
• Update Time: 2025-06-09

2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• 2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester
• tert-Butyl 2-((2-chloro-N-methylacetamido)methyl)piperidine-1-carboxylate
• AM94190
• 2-{[(2-Chloroacetyl)methylamino]methyl}piperidine-1-carboxylic acid tert-butyl ester

• Inchi： 1S/C14H25ClN2O3/c1-14(2,3)20-13(19)17-8-6-5-7-11(17)10-16(4)12(18)9-15/h11H,5-10H2,1-4H3
• InChI Key： DIDMFJAMLAUGGW-UHFFFAOYSA-N
• SMILES： ClCC(N(C)CC1CCCCN1C(=O)OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 355
• Topological Polar Surface Area: 49.8

Additional information on 2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester

Research Brief on 2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353977-18-0)

The compound 2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353977-18-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications as a versatile intermediate in the synthesis of biologically active molecules. This research brief aims to provide an up-to-date overview of the latest studies and developments related to this compound, focusing on its synthesis, structural characteristics, and potential therapeutic applications.

Recent literature highlights the role of this compound as a key intermediate in the synthesis of piperidine-based scaffolds, which are widely utilized in drug discovery. The tert-butyl ester group in the molecule enhances its stability and solubility, making it a favorable candidate for further chemical modifications. Studies have demonstrated its utility in the preparation of novel inhibitors targeting enzymes such as proteases and kinases, which are implicated in various diseases including cancer and neurodegenerative disorders.

One of the notable advancements in the application of this compound is its use in the development of covalent inhibitors. The presence of the chloroacetyl group allows for selective modification of target proteins, enabling the design of irreversible inhibitors with high specificity. Recent publications have reported the successful incorporation of this intermediate into the synthesis of covalent kinase inhibitors, showcasing its potential in targeted cancer therapies.

Furthermore, the structural flexibility of 2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester has been exploited in the design of prodrugs. Researchers have utilized its reactive sites to conjugate with therapeutic agents, improving their pharmacokinetic properties. For instance, studies have shown that derivatives of this compound can enhance the bioavailability of poorly soluble drugs, addressing a critical challenge in drug formulation.

In addition to its synthetic applications, recent investigations have explored the mechanistic insights into the reactivity of this compound. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to elucidate its reaction pathways and stability under various conditions. These studies provide valuable information for optimizing its use in large-scale synthesis and industrial applications.

Despite its promising potential, challenges remain in the scalable production and purification of this compound. Researchers are actively working on developing more efficient synthetic routes and purification methods to overcome these hurdles. Collaborative efforts between academia and industry are expected to accelerate the translation of this intermediate into clinically relevant therapeutics.

In conclusion, 2-{[(2-Chloro-acetyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid tert-butyl ester (CAS: 1353977-18-0) represents a valuable building block in medicinal chemistry with diverse applications. Its role in the synthesis of covalent inhibitors and prodrugs underscores its significance in modern drug discovery. Continued research and innovation in this area hold the promise of unlocking new therapeutic opportunities and addressing unmet medical needs.